Cas no 102571-05-1 (2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-)

• Product Name: 2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-
• CAS No: 102571-05-1
• MF: C₇H₇F₃S
• MW: 180.190691232681
• CID: 219846
• PubChem ID: 24837265
• Update Time: 2025-04-19

2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]thiophene,2,2,3-trifluoro-4,5,6,6a-tetrahydro-
• 2,2,3-trifluoro-4,5,6,6a-tetrahydrocyclopenta[b]thiophene
• 102571-05-1
• 2,2,3-Trifluoro-4,5,6,6a-tetrahydrocyclopenta(b)thiophene
• 2,2,3-Trifluoro-4,5,6,6a-tetrahydro-2H-cyclopenta[b]thiophene
• 2H-Cyclopenta(b)thiophene, 4,5,6,6a-tetrahydro-2,2,3-trifluoro-
• DTXSID00907727

• Inchi： 1S/C7H7F3S/c8-6-4-2-1-3-5(4)11-7(6,9)10/h5H,1-3H2
• InChI Key： UWMKAULMUOISPU-UHFFFAOYSA-N
• SMILES： S1C(C(=C2CCCC12)F)(F)F

Computed Properties

• Exact Mass: 180.02211
• Monoisotopic Mass: 180.022056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 2

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes